BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the
Physicochemical Properties of Procion Yellow
Dyes

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B078028

For Researchers, Scientists, and Drug Development Professionals

Introduction

Procion dyes are a class of reactive dyes, widely recognized for their application in textile
dyeing and, notably within the scientific community, as fluorescent tracers in biological
research. The term "Procion Yellow" encompasses a variety of distinct chemical entities, each
with its own specific set of physicochemical properties. These dyes are characterized by their
ability to form covalent bonds with substrates, a feature that has been harnessed for the stable
labeling of cells and tissues. This guide provides a detailed overview of the core
physicochemical properties of several common Procion Yellow variants, outlines generalized
experimental protocols for their characterization, and presents a typical workflow for their
application in cellular imaging.

Physicochemical Properties of Procion Yellow
Variants

The properties of Procion Yellow dyes vary depending on their specific chemical structure.
The following tables summarize the available quantitative data for several common variants.

Table 1: Procion Golden Yellow H-R
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Property Value Reference
Cl Name Reactive Orange 12 [1]
Molecular Formula C29H18Cl2NeO10Ss [2]
Molecular Weight 793.58 g/mol [2]

CAS Number 70210-21-8 [2]
Appearance Yellow-brown powder [1]
Solubility in Water 100 g/L at 20°C, 200 g/L at o

50°C
Absorption Maximum (Amax) 420 nm [3]
Table 2: Procion Yellow H-E3G

Property Value Reference
Cl Name Reactive Yellow 81 [4115]

Molecular Formula

Cs2H34CI2N18020S6-6Na

[6lr71el

CAS Number

59112-78-6

[elr71el

Appearance

Pale yellow powder

[°]

Solubility in Water

200 g/L at 50°C

[9]

Absorption Maximum (Amax)

270 nm

[6]

Table 3: Procion Yellow MX-8G (Reactive Yellow 86)
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Property Value Reference
Cl Name Reactive Yellow 86 [10][11]
Molecular Formula C18H14Cl2NsNa20sS2 [10][12]
Molecular Weight 667.37 g/mol [10]

CAS Number 61951-86-8 [10][13]
Appearance Yellow powder [10]
Solubility in Water 30 g/L at 50°C [10]
Absorption Maximum (Amax) 425 nm [14]
Excitation Maximum (General) 470 nm [15][16]
Emission Maximum (General) 600 nm [15][16]

Table 4: Procion Yellow M-R (Reactive Yellow 4)

Property Value Reference
Cl Name C.l. Reactive Yellow 4 [17]
Molecular Formula C20H12CI2NeNaz06S2 [17]
Molecular Weight 613.4 g/mol [17]

CAS Number 12226-45-8 [17]
Appearance Deep yellow powder [18]
Solubility in Water 40 g/L at 50°C [18]

Table 5: Procion Yellow MX-4R (Reactive Yellow 14)
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Property Value Reference
Cl Name C.l. Reactive Yellow 14 [19]
Molecular Formula C20H19CIN4Na2011S3 [1][19]
Molecular Weight 669.02 g/mol [19]

CAS Number 18976-74-4 [1][19]
Appearance Yellow powder [19]

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of each
specific Procion Yellow dye are not extensively published. However, the following section
outlines generalized methodologies for key experiments based on standard analytical

techniques.

Determination of Absorption and Emission Spectra

Objective: To determine the wavelengths of maximum absorption and emission, which are
crucial for fluorescence microscopy and spectroscopy applications.

Methodology:

e Preparation of Stock Solution: A stock solution of the Procion Yellow dye is prepared by
dissolving a known mass of the dye powder in a suitable solvent, typically distilled water or a
buffer solution (e.g., phosphate-buffered saline, PBS), to a concentration of approximately 1

mg/mL.

o Preparation of Working Solutions: A series of dilutions are made from the stock solution to
obtain working concentrations in the micromolar range.

o Absorption Spectroscopy:

o A UV-Visible spectrophotometer is calibrated using the solvent as a blank.
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o The absorbance of each working solution is measured across a wavelength range of
approximately 200-700 nm.

o The wavelength of maximum absorbance (Amax) is identified from the resulting spectrum.

» Fluorescence Spectroscopy:

[e]

A spectrofluorometer is used for this measurement.

o

The excitation wavelength is set to the determined Amax.

[¢]

The emission spectrum is recorded over a wavelength range starting from the excitation
wavelength to approximately 700 nm.

[¢]

The wavelength of maximum emission is identified from the emission spectrum.

Determination of Molar Absorptivity (Extinction
Coefficient)

Objective: To quantify the light-absorbing capacity of the dye at a specific wavelength.
Methodology:

o Preparation of Standard Solutions: A series of solutions of the Procion Yellow dye with
accurately known concentrations are prepared.

o Spectrophotometric Measurement: The absorbance of each standard solution is measured at
the Amax using a spectrophotometer with a cuvette of a known path length (typically 1 cm).

o Calculation: The molar absorptivity (€) is calculated using the Beer-Lambert law: A = &cl,
where A is the absorbance, c is the molar concentration, and | is the path length of the
cuvette. A plot of absorbance versus concentration should yield a straight line with a slope
equal to l.

Determination of Fluorescence Quantum Yield

Objective: To determine the efficiency of the fluorescence process.
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Methodology:

o Selection of a Standard: A fluorescent standard with a known quantum yield and with
absorption and emission spectra that overlap with the Procion Yellow dye is chosen (e.g.,
fluorescein or rhodamine 6G).

e Spectroscopic Measurements: The absorbance and fluorescence emission spectra of both
the Procion Yellow sample and the standard are recorded under identical experimental
conditions (excitation wavelength, solvent, temperature). The absorbance of the sample and
the standard at the excitation wavelength should be kept low (typically < 0.1) to avoid inner
filter effects.

o Calculation: The quantum yield (®) of the Procion Yellow dye is calculated using the
following equation:

@®_sample = ®_standard * (I_sample / |_standard) * (A_standard / A_sample) * (n_sample /
n_standard)?

where | is the integrated fluorescence intensity, A is the absorbance at the excitation
wavelength, and n is the refractive index of the solvent.

Mandatory Visualizations
Experimental Workflow for Cellular Labeling with
Procion Yellow

The following diagram illustrates a typical workflow for labeling live cells with a Procion Yellow
dye for subsequent fluorescence microscopy analysis.
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Workflow for Cell Labeling with Procion Yellow

Preparation

Prepare Procion Yello

Working Solution
\

w Culture Cells to
Desired Confluency

Label}ﬁg

Wash Cells with j

Pre-warmed Buffe

Incubate Cells with
Dye Solution

'

Wash to Remove
Excess Dye

-

Imavqing
Mount Coverslip
on Microscope Slide

'

~

(

mage with Fluorescenc
Microscope

)

-

(Analyze Images)

J

Click to download full

resolution via product page

Caption: A generalized workflow for vital cell staining using Procion Yellow.
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Logical Relationship of Physicochemical Properties and
Applications

This diagram illustrates how the fundamental physicochemical properties of Procion Yellow
dyes influence their suitability for various research applications.

Relationship of Properties to Applications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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